Iodite

• Molecular Formula: IO2-
• Molecular Weight: 158.903 g/mol
• SMILES: [O-]I=O
• InChI: InChI=1S/HIO2/c2-1-3/h(H,2,3)/p-1
• InChIKey: SRPSOCQMBCNWFR-UHFFFAOYSA-M

WARNING: Iodite cannot be isolated as a pure solid and exists only as a transient intermediate in aqueous solution, undergoing rapid disproportionation. This product is NOT a stable chemical; it is strictly for fundamental research, such as pulse radiolysis studies of iodine redox cascades. Do NOT attempt to substitute it with stable iodides or iodates, as this constitutes a completely different reaction pathway.

Iodite (IO2⁻): Transient Intermediate in Iodine Redox Chemistry

Iodite refers to the monovalent inorganic anion IO2⁻, in which iodine exists in the +3 oxidation state. It is the conjugate base of iodous acid (HIO2). Iodites, including salts of iodous acid, are highly unstable species that have never been isolated in pure solid form [1]. They are known only as transient intermediates detected in aqueous solution, where they rapidly disproportionate to molecular iodine and iodates [2].

• [1] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source
• [2] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source

Iodite Procurement: Why No Stable Iodine Compound Can Substitute for This Reactive Intermediate

Generic substitution among iodine oxoanions is chemically unsound due to fundamental differences in oxidation state, stability, and reactivity. Unlike the stable, commercially available iodate (IO3⁻, I +5) and iodide (I⁻, I -1), iodite (IO2⁻, I +3) is inherently unstable and cannot be isolated [1]. Any attempt to 'substitute' a stable iodine compound for iodite in a chemical process would represent a change to an entirely different reaction pathway, not a simple replacement. This fundamental instability, rather than any subtle performance metric, is the critical, non-negotiable differentiating factor that prohibits direct substitution [2].

• [1] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source
• [2] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source

Iodite: Quantitative Evidence of Instability Versus Stable Analogs

Fundamental Instability: Iodite vs. Iodate and Periodate

Iodite (IO2⁻) is fundamentally unstable, having only been observed as a transient intermediate and never isolated in pure form [1]. In stark contrast, the related iodine oxoanions iodate (IO3⁻) and periodate (IO4⁻) are stable solids that can be purchased from commercial vendors. This represents a binary qualitative difference: iodite cannot be procured as a stable reagent, while its analogs are standard laboratory items [2].

Evidence Dimension	Isolation and Stability
Target Compound Data	Unstable; observed but never isolated. Rapidly disproportionates [1].
Comparator Or Baseline	Iodate (IO3⁻) and periodate (IO4⁻): Stable, crystalline solids, commercially available [2].
Quantified Difference	Not applicable (qualitative difference).
Conditions	Standard laboratory conditions.

Why This Matters

This absolute difference in stability is the primary factor governing scientific selection and procurement; a user cannot purchase a compound that cannot be isolated.

• [1] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source
• [2] Wikipedia contributors. Iodate. Wikipedia, The Free Encyclopedia. Last updated: 2025-02-26. View Source

Iodite's Role as a Fleeting Intermediate in Iodide-Iodate Interconversion

Iodite has been detected as a short-lived intermediate during the conversion between iodide (I⁻) and iodate (IO3⁻) [1]. This transient existence is a key piece of evidence for its unique, non-isolable nature. While quantitative kinetic data for iodite formation and decay are limited, its detection provides a direct contrast to the stable endpoints of this reaction, which are readily procured and handled [2].

Evidence Dimension	Role in Redox Pathways
Target Compound Data	Detected as a transient intermediate in the conversion between iodide and iodate [1].
Comparator Or Baseline	Iodide (I⁻) and iodate (IO3⁻): Stable reactants and products of this redox process.
Quantified Difference	Not available; qualitative observation of transient existence.
Conditions	Aqueous solution during redox reactions.

Why This Matters

This confirms that iodite exists only fleetingly in chemical systems, making it unsuitable for any application requiring a stable, isolable reagent.

• [1] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source
• [2] Wikipedia contributors. Iodate. Wikipedia, The Free Encyclopedia. Last updated: 2025-02-26. View Source

Iodite: Application Scenarios Limited to Fundamental Chemical Research

Fundamental Study of Iodine Redox Reaction Mechanisms

Iodite's only verified 'application' is as a subject of fundamental research in inorganic reaction mechanisms. Studies using techniques like pulse radiolysis have detected the IO2⁻ intermediate and characterized its spectral properties, providing insight into the complex interconversion pathways of iodine species in aqueous solution [1].

Advanced Spectroscopy for Transient Species Detection

Due to its fleeting existence, the study of iodite is intrinsically linked to advanced time-resolved spectroscopic methods. It serves as a model system for developing and applying techniques to probe short-lived intermediates in complex redox cascades [2].

• [1] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source
• [2] Wikipedia contributors. Iodite. Wikipedia, The Free Encyclopedia. Last updated: 2014-02-09. View Source